Cas no 873009-94-0 (N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide)

• Product Name: N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide
• CAS No: 873009-94-0
• MF: C₁₇H₁₆N₄O₄S₂
• MW: 404.463340759277
• CID: 5516389
• Update Time: 2025-07-16

N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]-3-nitrobenzenesulfonamide
• N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H16N4O4S2/c1-12-16(26-17(20-12)13-4-3-8-18-11-13)7-9-19-27(24,25)15-6-2-5-14(10-15)21(22)23/h2-6,8,10-11,19H,7,9H2,1H3
• InChI Key： PPOLQSNONOULBP-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide (CAS: 873009-94-0)

The compound N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide (CAS: 873009-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazole and pyridine moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the nitrobenzene sulfonamide group could significantly improve the compound's binding affinity to specific protein targets, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that 873009-94-0 could serve as a promising scaffold for developing novel anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an inhibitor of protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology highlighted the ability of N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide to disrupt the interaction between two critical proteins involved in cancer cell proliferation. The researchers employed X-ray crystallography to determine the compound's binding mode, revealing a unique interaction with a hydrophobic pocket on the target protein. This discovery opens new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, the pharmacokinetic properties of 873009-94-0 have also been a focus of recent studies. A preclinical investigation reported in Drug Metabolism and Disposition (2023) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, further supporting its potential as a drug candidate. However, the study also identified areas for improvement, such as reducing off-target effects and enhancing tissue penetration.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity, selectivity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the development of 873009-94-0-based therapeutics.

In conclusion, N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}-3-nitrobenzene-1-sulfonamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding complex biological pathways and a promising candidate for further drug development. Continued research and optimization will be essential to fully realize its therapeutic potential.